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Chemical Properties and Formulation

Vatalanib (PTK787/ZK 222584) is a small molecule protein kinase inhibitor that potently targets vascular

endothelial growth factor receptors (VEGFRs), platelet-derived growth factor receptor (PDGFR), and c-Kit

to inhibit angiogenesis [1] [2]. It is orally active and has been investigated in clinical trials for various

advanced solid tumors, though it remains in the investigational stage [1] [2].

Basic Chemical and Physical Properties

Molecular Formula: C₂₀H₁₅ClN₄ [3] [1] [2]
Molar Mass:

Free base: 346.81-346.82 g/mol [3] [1] [2]
Dihydrochloride salt (as supplied by some vendors): 419.73 g/mol [4]. The molecular formula

for the salt is C₂₀H₁₅ClN₄•2HCl [4].
CAS Number:

Free base: 212141-54-3 [3] [2]
Salt form: 212141-51-0 [4]

Purity: Typically >99% [4] [3]
Physical Form: Light yellow to yellow solid [3]
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Solubility

Vatalanib is highly soluble in DMSO and also soluble in water, facilitating the preparation of concentrated

stock solutions.

Table 1: Solubility Profile of Vatalanib

Solvent Solubility Notes

DMSO 20 mg/mL [4] or 62.5 mg/mL (~180
mM) [3]

Hygroscopic; use newly opened DMSO for
reconstitution [3]

Water 100 mg/mL [4] -

Stock Solution Preparation and Storage

Protocol: Preparation of 10 mM Vatalanib Stock Solution in
DMSO

Objective: To prepare a standardized 10 mM stock solution of vatalanib in DMSO for use in in vitro

cellular assays.

Materials:

Vatalanib lyophilized powder (e.g., 5 mg) [4]

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade
Microcentrifuge tubes (sterile, 1.5 mL)

Analytical balance
Micropipettes and sterile tips

Vortex mixer
Sonicator (optional)

Procedure:
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Weigh the compound: Accurately weigh out 5 mg of vatalanib lyophilized powder [4].

Calculate required solvent volume: For a 10 mM stock solution, reconstitute the 5 mg in 1.19 mL of
anhydrous DMSO [4].

Calculation basis: Using the molecular weight of the dihydrochloride salt (419.73 g/mol):
Moles = Mass (g) / MW = 0.005 g / 419.73 g/mol ≈ 1.19 × 10⁻⁵ mol

Volume (L) = Moles / Concentration = 1.19 × 10⁻⁵ mol / 0.01 mol/L = 0.00119 L = 1.19 mL
Reconstitute: Add 1.19 mL of DMSO directly to the vial containing the 5 mg powder or to the powder

in a microcentrifuge tube.
Mix thoroughly: Vortex the mixture vigorously for 1-2 minutes until the powder is completely

dissolved. A brief sonication in a water bath (5-10 minutes) can be used to ensure complete
dissolution if necessary.

Aliquot: Dispense the stock solution into small, single-use aliquots (e.g., 20-50 µL) in sterile
microcentrifuge tubes to minimize freeze-thaw cycles [4].

Storage and Stability

Proper storage is critical for maintaining the stability and potency of vatalanib stock solutions.

Table 2: Storage Conditions for Vatalanib Stock Solutions

Form Temperature Atmosphere Stability

Lyophilized Powder -20°C Desiccated, protected from light [4] 24 months [4]

DMSO Stock Solution -20°C or -80°C Protected from light [4] [3] 3-6 months [4] [3]

Important Storage Notes:

Aliquoting: Aliquot the stock solution to avoid multiple freeze-thaw cycles, which can lead to a loss of

potency [4].
Solution Stability: Once reconstituted in DMSO, use the solution within 3 months to prevent loss of

potency [4]. Solutions stored at -80°C can be stable for up to 6 months [3].
Hygroscopicity: Hygroscopic DMSO can absorb water and impact solubility; always use newly

opened DMSO for reconstitution [3].

Key Experimental Protocols
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Protocol: Inhibition of VEGF-Induced VEGFR-2 Phosphorylation

Objective: To assess the inhibitory effect of vatalanib on VEGF-induced VEGFR-2 phosphorylation in

cells.

Cell Lines: CHO cells transfected with VEGFR-2 or HEK293 cells expressing VEGFR-2 [3].

Reagents:

Cell culture medium and supplements

Recombinant VEGF
Vatalanib stock solution (10 mM in DMSO)

DMSO (vehicle control)
Lysis buffer (RIPA buffer with protease and phosphatase inhibitors)

Phospho-VEGFR-2 (Tyr1175) ELISA kit or materials for Western blotting

Procedure:

Cell seeding and culture: Seed cells in appropriate culture plates and grow to 70-80% confluence.

Pretreatment: Pretreat cells with varying concentrations of vatalanib (e.g., 0.5-50 μM) for 0.5-2
hours prior to VEGF stimulation [4]. Include a vehicle control (DMSO at the same final concentration).

Stimulation: Stimulate cells with VEGF (e.g., 50 ng/mL) for a predetermined time (e.g., 10 minutes).
Cell lysis: Lyse cells in ice-cold lysis buffer.

Analysis: Determine the levels of phosphorylated VEGFR-2 using an ELISA [3] or Western blotting.

Expected Outcome: Vatalanib inhibits VEGF-induced VEGFR-2 phosphorylation with an IC₅₀ of 34 nM in

CHO cells and 21 nM in HEK293 cells [3].

Protocol: Inhibition of VEGF-Induced HUVEC Proliferation

Objective: To evaluate the anti-proliferative effect of vatalanib on VEGF-stimulated human umbilical vein

endothelial cells (HUVECs).

Cell Line: HUVECs.

Reagents:

Endothelial Cell Growth Medium (EGM-2)
Recombinant VEGF
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Vatalanib stock solution (10 mM in DMSO)

DMSO (vehicle control)
WST-8 or MTT cell proliferation assay kit

Procedure:

Cell seeding: Seed HUVECs in 96-well plates at a density of 2,000-5,000 cells/well in basal medium
and allow to adhere overnight.

Treatment: Treat cells with vatalanib (e.g., a concentration range from 1 nM to 1 μM) for 1 hour
before adding VEGF (e.g., 10-50 ng/mL) [3]. Include controls (untreated, VEGF-only, vehicle control).

Incubation: Incubate the cells for 3 days [3].
Viability assay: Add WST-8 or MTT reagent and incubate according to the manufacturer's

instructions. Measure the absorbance.

Expected Outcome: Vatalanib inhibits VEGF-induced HUVEC proliferation with an IC₅₀ of 33 nM [3].

Biological Activity and Key Data

Vatalanib is a multi-targeted tyrosine kinase inhibitor with potent activity against key receptors involved in

angiogenesis.

Table 3: Kinase Inhibition Profile of Vatalanib

Target Kinase IC₅₀ Value Experimental Context

VEGFR-2 (KDR) 37 nM [4] [3] In vitro kinase assay [4]

VEGFR-1 (Flt-1) 77 nM [4] In vitro kinase assay [4]

VEGFR-3 (Flt-4) 640 nM [4] In vitro kinase assay [4]

PDGFR-β 580 nM [3] -

c-Kit 730 nM [3] -

Table 4: Cellular Activity of Vatalanib in Various Cell Lines
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Cell Line Assay Type IC₅₀ / Effect Context

HUVEC VEGF-induced proliferation inhibition [3] 33 nM [3] WST-8 assay, 3-
day treatment [3]

CHO (VEGFR-2
transfected)

Inhibition of VEGF-induced VEGFR-2
phosphorylation [4] [3]

34 nM [4] ELISA, 8 μM
ATP [3]

HEK293 (VEGFR-2
expressing)

Inhibition of VEGFR-2 phosphorylation
[3]

21 nM [3] Cell-based
ELISA [3]

A549 (Human lung
carcinoma)

Cytotoxicity/Growth Inhibition [3] 21.16 μM [3] MTT assay, 72-
hour treatment

[3]

HT-29 (Human colon

carcinoma)

Cytotoxicity/Growth Inhibition [3] 22.11 μM [3] MTT assay, 72-

hour treatment
[3]

MDA-MB-231 (Human
breast cancer)

Cytotoxicity/Growth Inhibition [3] 57.72 μM [3] MTT assay, 72-
hour treatment

[3]

Multiple Myeloma
Cells (MM.1S)

Proliferation inhibition; blocks VEGF-

induced ERK phosphorylation and
migration [4]

Dose-

dependent
[4]

-

Chronic Lymphocytic
Leukemia (CLL) Cells

Induction of apoptosis [4] Dose-
dependent

[4]

-

Mechanism of Action and Signaling Pathway

Vatalanib exerts its antiangiogenic effects by selectively inhibiting the tyrosine kinase activity of VEGF

receptors (VEGFR-1, -2, -3), PDGFR-β, and c-Kit [4] [1] [2]. This inhibition blocks downstream pro-

survival and proliferative signaling pathways (such as ERK) in endothelial cells, thereby suppressing tumor

angiogenesis and growth [4] [2].
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Below is a workflow diagram summarizing the experimental process from stock preparation to key assays

and outcomes:
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Stock Solution Preparation

In Vitro Cellular Assays

Start: Vatalanib Protocol

Weigh 5 mg vatalanib powder

Reconstitute in 1.19 mL DMSO

Vortex and sonicate

Aliquot and store at -20°C

Seed and culture cells

Working solution prepared
from aliquot

Pretreat with vatalanib
(0.5-50 µM, 0.5-2 hours)

Apply stimulus
(e.g., VEGF)

Incubate
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Key Outcomes

(up to 72 hours)

Analyze results
(ELISA, MTT, etc.)

Inhibit VEGFR-2
Phosphorylation
(IC50: 21-34 nM)

Block HUVEC
Proliferation

(IC50: 33 nM)

Induce Apoptosis in
Cancer Cells

Inhibit Tumor
Angiogenesis

Click to download full resolution via product page

Important Safety and Handling Notes

Research Use Only: Vatalanib is labeled "For Research Use Only" and has not been approved by
the FDA or other regulatory agencies for any purpose. It is not for diagnostic or therapeutic use in

humans [4] [3].
General Handling: Always wear appropriate personal protective equipment (PPE) including lab coat,

gloves, and safety glasses when handling the compound.
DMSO Caution: Be aware that DMSO is an efficient solvent for transporting chemicals through the

skin. Handle DMSO solutions with extra care.
Waste Disposal: Dispose of all waste materials according to your institution's hazardous chemical

waste regulations.

Conclusion

This document provides detailed protocols for preparing vatalanib stock solutions in DMSO and outlines

key methodologies for assessing its biological activity in in vitro models. The high solubility of vatalanib in

DMSO allows for easy preparation of concentrated stocks, facilitating its use in cellular assays to study
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angiogenesis and tyrosine kinase inhibition. Adherence to the recommended storage conditions and

experimental procedures will ensure reliable and reproducible results in research settings.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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